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Compound of Interest

Compound Name: Saredutant

Cat. No.: B1681467 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Saredutant (also known as SR 48968) is a potent and selective non-peptide antagonist of the

Tachykinin NK2 receptor.[1][2] The NK2 receptor, a G-protein coupled receptor (GPCR), is

primarily activated by its endogenous ligand, neurokinin A (NKA).[3][4] This activation triggers a

cascade of intracellular signaling events, including the mobilization of second messengers such

as inositol trisphosphate (IP3) and diacylglycerol (DAG), leading to various physiological

responses.[3] Saredutant effectively blocks these downstream effects by preventing NKA from

binding to the NK2 receptor. Due to its role in processes like smooth muscle contraction and

inflammation, Saredutant and other NK2 receptor antagonists are valuable tools for

investigating a range of physiological and pathological conditions in vitro.

This document provides detailed protocols for the preparation of Saredutant stock solutions for

use in cell culture experiments, ensuring optimal solubility, stability, and minimal solvent-

induced cytotoxicity.
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Property Value Reference

Molecular Weight 552.54 g/mol

Appearance Solid powder -

Solubility
DMSO: ≥ 250 mg/mL (452.46

mM)

Mechanism of Action
Selective NK2 Receptor

Antagonist

Recommended Storage Conditions
Solution Type Solvent

Storage
Temperature

Shelf Life Reference

Solid Powder - -20°C 3 years

4°C 2 years

Stock Solution DMSO -80°C 2 years

-20°C 1 year

Working

Dilutions

Cell Culture

Medium
-

Prepare fresh for

each experiment

Recommended Concentrations for Cell Culture
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Parameter Recommended Value Notes

Stock Solution Concentration 10-50 mM in 100% DMSO

Prepare a high-concentration

stock to minimize the volume

added to cell culture medium.

Final DMSO Concentration ≤ 0.1% (v/v)

This is generally well-tolerated

by most cell lines. A

concentration up to 0.5% may

be acceptable, but should be

validated for your specific cell

line. Always include a vehicle

control (medium with the same

final DMSO concentration) in

your experiments.

Suggested In Vitro Working

Concentration
1 nM - 1 µM

Based on the low nanomolar

potency of similar NK2

receptor antagonists, this

range is a good starting point

for dose-response

experiments.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Saredutant Stock
Solution in DMSO
This protocol describes the preparation of a high-concentration primary stock solution of

Saredutant.

Materials:

Saredutant powder (M.W. 552.54 g/mol )

Cell culture grade Dimethyl Sulfoxide (DMSO), sterile (Purity ≥ 99.5%, low water content)

Sterile, amber or light-protecting microcentrifuge tubes or vials
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Calibrated analytical balance

Sterile pipette tips

Procedure:

Preparation: Perform all steps in a sterile environment (e.g., a biological safety cabinet) to

maintain the sterility of the stock solution.

Weighing Saredutant:

Tare a sterile, amber microcentrifuge tube on the analytical balance.

Carefully weigh out 5.53 mg of Saredutant powder into the tube.

Dissolution:

Add 1.0 mL of sterile, cell culture grade DMSO to the tube containing the Saredutant
powder.

Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming to

37°C can aid dissolution if needed.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile, amber microcentrifuge

tubes.

Label each aliquot clearly with the compound name, concentration (10 mM), solvent

(DMSO), and date of preparation.

Store the aliquots at -20°C for short-term storage (up to 1 year) or at -80°C for long-term

storage (up to 2 years).

Protocol 2: Preparation of Saredutant Working Solutions
for Cell Culture
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This protocol describes the serial dilution of the primary stock solution to prepare working

solutions for treating cells. The final concentration of DMSO in the cell culture medium should

be kept to a minimum (ideally ≤ 0.1%).

Materials:

10 mM Saredutant stock solution in DMSO (from Protocol 1)

Sterile cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes

Sterile pipette tips

Procedure (Example for a final concentration of 100 nM in 1 mL of medium):

Intermediate Dilution (Optional but Recommended): To avoid pipetting very small volumes, it

is good practice to perform an intermediate dilution.

Prepare a 100 µM intermediate stock by diluting the 10 mM primary stock 1:100.

Add 2 µL of the 10 mM stock solution to 198 µL of sterile cell culture medium. Mix well.

Final Dilution:

To achieve a final concentration of 100 nM, you will dilute the 100 µM intermediate stock

1:1000.

Add 1 µL of the 100 µM intermediate solution to 999 µL of your final volume of cell culture

medium (e.g., in a well of a cell culture plate).

The final DMSO concentration will be 0.1%.

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

to the cell culture medium without Saredutant. For the example above, this would be 1 µL of

a 1:100 dilution of DMSO in medium, added to 999 µL of medium.

Application to Cells: Mix the working solution gently and add it to your cells.
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Visualizations
Saredutant Mechanism of Action
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(e.g., Contraction, Inflammation)

Click to download full resolution via product page

Caption: Saredutant blocks Neurokinin A binding to the NK2 receptor.

Experimental Workflow: Saredutant Stock Solution
Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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